2-(3,4-Dimethoxypyrrolidin-1-yl)pyridin-3-amine
Overview
Description
2-(3,4-Dimethoxypyrrolidin-1-yl)pyridin-3-amine, also known as DMPP, is an organic compound belonging to the pyridine family. It is a heterocyclic ring structure, containing both a nitrogen and a carbon atom. This compound has found many applications in scientific research, due to its unique properties. It is used in various fields, such as organic synthesis, biochemistry, and pharmacology.
Scientific Research Applications
Structural Characterization and Crystal Studies : The compound has been used in the study of crystal and molecular structures, as seen in the work on polymorphs and 2-aminothiazoles. These studies provide insights into the molecular interactions and hydrogen bonding patterns, which are crucial for understanding the compound's chemical behavior (Böck et al., 2020).
Catalysis and Chemical Synthesis : This compound plays a role in the synthesis of various organometallic complexes, which have applications in catalysis and polymerization processes. For example, its use in the synthesis of aminopyridinato complexes for Suzuki cross-coupling catalysts highlights its potential in facilitating chemical reactions and synthesis processes (Deeken et al., 2006).
Study of Heterocyclic Amines : Research on the synthesis mechanisms of heterocyclic amines, including the reaction between aldoses, amino acids, and creatinine, involves compounds related to 2-(3,4-Dimethoxypyrrolidin-1-yl)pyridin-3-amine. These studies contribute to a deeper understanding of the chemical pathways and mechanisms in organic chemistry (Milić et al., 1993).
Optical Properties in Chemical Compounds : This compound has been investigated for its role in affecting the optical properties of certain chemical systems, particularly in relation to electron donating amino groups. These studies are essential for the development of materials with specific optical characteristics (Palion-Gazda et al., 2019).
Organometallic Chemistry : The compound is also studied in the context of organometallic chemistry, focusing on its interaction with various metal ions and how this affects the properties and reactivity of the resulting complexes. This has implications for both theoretical and applied chemistry (Sadimenko, 2011).
properties
IUPAC Name |
2-(3,4-dimethoxypyrrolidin-1-yl)pyridin-3-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H17N3O2/c1-15-9-6-14(7-10(9)16-2)11-8(12)4-3-5-13-11/h3-5,9-10H,6-7,12H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DOQVBFXRCXORON-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1CN(CC1OC)C2=C(C=CC=N2)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H17N3O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
223.27 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(3,4-Dimethoxypyrrolidin-1-yl)pyridin-3-amine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-(Chloromethyl)-2,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole 5,5-dioxide](/img/structure/B1474410.png)
![(1S,2S)-2-[(1-methyl-1H-imidazol-2-yl)sulfanyl]cyclohexan-1-ol](/img/structure/B1474418.png)
